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Compound of Interest

Compound Name: 10(2)-Pentadecenoyl chloride

Cat. No.: B15600561

Essential Safety and Handling Guide for 10(Z)-
Pentadecenoyl Chloride

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling, storage, and
disposal of 10(Z)-Pentadecenoyl chloride. The following procedures are designed to minimize
risks and ensure a safe laboratory environment.

Understanding the Hazards

10(Z)-Pentadecenoyl chloride is an acyl chloride. Acyl chlorides as a class are known to be
corrosive, highly reactive, and moisture-sensitive.[1][2] They can react violently with water,
including moisture on skin or in the respiratory tract, to produce hydrochloric acid and the
corresponding carboxylic acid, causing severe burns and irritation.[1][3] Inhalation of vapors
can be toxic.

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory to prevent exposure. The
selection of appropriate PPE is crucial when handling corrosive and reactive chemicals.[4][5][6]

[7]
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PPE Category Item Specifications

Goggles must be worn at all
times. A face shield must be
) Chemical Splash Goggles & worn over the goggles when
Eye and Face Protection ] ] ] ]
Face Shield there is a risk of splashing,
such as during dispensing or

transfers.[3][4][5]

Nitrile or neoprene gloves are
recommended. Always inspect

Hand Protection Chemical-Resistant Gloves gloves for integrity before use
and dispose of them properly
after handling.[4][5]

A flame-retardant lab coat
worn over personal clothing is
required. A chemical-resistant
] Chemical-Resistant Apron or apron should be worn over the
Body Protection )
Lab Coat lab coat when handling larger
quantities or during procedures

with a high splash potential.[4]
[51[6]

Shoes must fully cover the

Foot Protection Closed-Toe Shoes
feet.
All handling of 10(2)-
Pentadecenoy! chloride must
) ) be conducted within a certified
Respiratory Protection Fume Hood

chemical fume hood to prevent

inhalation of corrosive vapors.

[3]

Operational Plan: Step-by-Step Handling Procedure

o Work Area Setup: Ensure the chemical fume hood is operational and the work area is clean
and free of incompatible materials, especially water and other protic solvents.
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Gather Materials: Assemble all necessary equipment, including glassware, reagents, and
waste containers, inside the fume hood before opening the 10(Z)-Pentadecenoyl chloride
container.

Don PPE: Put on all required personal protective equipment as outlined in the table above.

Inert Atmosphere: If the experiment is sensitive to moisture, use inert gas (e.g., nitrogen or
argon) blanketing.

Dispensing: Use dry, clean glassware for all transfers. Slowly and carefully dispense the
required amount of the chemical.

Reaction Quenching: After the reaction is complete, quench any remaining 10(Z)-
Pentadecenoyl chloride by slowly adding it to a suitable solvent, such as a dry, inert
solvent, before any aqueous workup.

Store 10(Z)-Pentadecenoyl chloride in a tightly sealed, compatible container.

Keep in a cool, dry, and well-ventilated area, away from sources of moisture and
incompatible materials such as acids, bases, and alcohols.[7]

Do not store above eye level.[3]

Disposal Plan

Neutralization: Unused or waste 10(Z)-Pentadecenoyl chloride should be slowly and
carefully added to a stirred, cooled solution of sodium bicarbonate or a similar weak base in
a fume hood to neutralize it.

Waste Collection: The neutralized mixture should be collected in a properly labeled
hazardous waste container.

Container Disposal: Empty containers must be triple-rinsed with an inert solvent (e.g.,
hexane) in a fume hood. The rinsate should be collected as hazardous waste.

Labeling and Pickup: Label the hazardous waste container with its contents and arrange for
pickup by the institution's environmental health and safety department.
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Emergency Procedures

In the event of a spill, follow these steps:

o Alert Personnel: Immediately alert others in the vicinity and evacuate the immediate area if
necessary.[8]

o Assess the Spill: For a small, manageable spill within a fume hood, trained personnel may
proceed with cleanup. For large spills or spills outside of a fume hood, evacuate the area
and contact emergency personnel.

o Don Additional PPE: Wear appropriate respiratory protection if necessary and if trained to do
so.

o Containment: Cover the spill with an inert absorbent material like Oil-Dri, vermiculite, or
sand.[9][10] Do not use water or sodium bicarbonate directly on the spill.[9]

o Cleanup: Carefully sweep the absorbent material into a designated, labeled hazardous
waste container.[9]

o Decontamination: Wipe the spill area with a dry paper towel, followed by a decontamination
procedure appropriate for the surface.[9]

o Skin Contact: Immediately remove contaminated clothing and flush the affected area with
copious amounts of water for at least 15 minutes. Seek immediate medical attention.[3][8]
[11]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash
station, holding the eyelids open. Seek immediate medical attention.[3]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Visual Workflow Guides
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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